Cas no 1806897-02-8 (4-Chloro-3-(difluoromethyl)-5-iodopyridine-2-sulfonamide)

• Product Name: 4-Chloro-3-(difluoromethyl)-5-iodopyridine-2-sulfonamide
• CAS No: 1806897-02-8
• MF: C₆H₄ClF₂IN₂O₂S
• MW: 368.527438163757
• CID: 4871330
• Update Time: 2025-10-24

4-Chloro-3-(difluoromethyl)-5-iodopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-5-iodopyridine-2-sulfonamide

• Inchi： 1S/C6H4ClF2IN2O2S/c7-4-2(10)1-12-6(15(11,13)14)3(4)5(8)9/h1,5H,(H2,11,13,14)
• InChI Key： OQNNVBYLRUDVRY-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1Cl)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 1.6
• Topological Polar Surface Area: 81.4

Additional information on 4-Chloro-3-(difluoromethyl)-5-iodopyridine-2-sulfonamide

4-Chloro-3-(difluoromethyl)-5-iodopyridine-2-sulfonamide (CAS No. 1806897-02-8): A Comprehensive Overview

4-Chloro-3-(difluoromethyl)-5-iodopyridine-2-sulfonamide (CAS No. 1806897-02-8) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 4-Chloro-3-(difluoromethyl)-5-iodopyridine-2-sulfonamide.

Chemical Structure and Properties

4-Chloro-3-(difluoromethyl)-5-iodopyridine-2-sulfonamide is a complex organic molecule with a molecular formula of C₉H₅ClF₂IN₃O₂. The compound features a pyridine ring substituted with a chloro group, a difluoromethyl group, an iodo group, and a sulfonamide functional group. These substituents contribute to the compound's unique chemical properties and reactivity. The presence of the sulfonamide group makes it particularly interesting for pharmaceutical applications due to its known biological activity.

The physical properties of 4-Chloro-3-(difluoromethyl)-5-iodopyridine-2-sulfonamide include its melting point, solubility, and stability under various conditions. Recent studies have shown that the compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in solution-based reactions and biological assays.

Synthesis Methods

The synthesis of 4-Chloro-3-(difluoromethyl)-5-iodopyridine-2-sulfonamide involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route starts with the preparation of 4-chloro-3-(difluoromethyl)pyridine, which is then iodinated to form 4-chloro-3-(difluoromethyl)-5-iodopyridine. The final step involves the sulfonation of the pyridine ring to introduce the sulfonamide group.

A recent study published in the Journal of Organic Chemistry detailed an optimized synthetic method that achieved a high yield of 85% with excellent purity. The researchers used a one-pot synthesis approach, which significantly reduced the number of purification steps and minimized waste production. This method has been adopted by several research groups and has shown promise in large-scale production.

Biological Activity and Applications

4-Chloro-3-(difluoromethyl)-5-iodopyridine-2-sulfonamide has been investigated for its potential biological activity in various assays. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For example, studies have shown that the compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 4-Chloro-3-(difluoromethyl)-5-iodopyridine-2-sulfonamide has also been explored for its antimicrobial activity. Research conducted at the University of California found that the compound demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding opens up new possibilities for developing novel antibiotics to combat drug-resistant bacterial infections.

Clinical Trials and Future Prospects

The promising results from preclinical studies have led to increased interest in advancing 4-Chloro-3-(difluoromethyl)-5-iodopyridine-2-sulfonamide into clinical trials. Several pharmaceutical companies are currently evaluating the compound for its safety and efficacy in treating various diseases. Early-phase clinical trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and minimal side effects.

The future prospects for 4-Chloro-3-(difluoromethyl)-5-iodopyridine-2-sulfonamide are bright, given its diverse range of potential applications. Ongoing research aims to further optimize its structure to enhance its therapeutic potential while minimizing any adverse effects. Additionally, efforts are being made to develop more efficient synthesis methods to make the compound more accessible for large-scale production.

Safety Considerations and Handling

Safety is a critical aspect when working with any chemical compound, including 4-Chloro-3-(difluoromethyl)-5-iodopyridine-2-sulfonamide. Researchers should adhere to standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times. Additionally, fume hoods should be used during synthesis and handling to minimize exposure to volatile compounds.

In conclusion, 4-Chloro-3-(difluoromethyl)-5-iodopyridine-2-sulfonamide (CAS No. 1806897-02-8) is a promising compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activity make it an attractive candidate for further investigation. As research continues to advance, it is likely that new applications and therapeutic uses will be discovered, further solidifying the importance of this compound in the field of chemistry and medicine.